methyl 1,2,3,5,8,8a-hexahydroindolizine-8a-carboxylate
Description
Methyl 1,2,3,5,8,8a-hexahydroindolizine-8a-carboxylate is a chemical compound with the molecular formula C10H15NO2 . It is also known as 8a(1H)-Indolizinecarboxylic acid, 2,3,5,8-tetrahydro-, methyl ester .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13NO2.ClH/c11-8(12)9-4-1-2-6-10(9)7-3-5-9;/h1-2H,3-7H2,(H,11,12);1H . This code provides a unique representation of the compound’s molecular structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1,2,3,5,8,8a-hexahydroindolizine-8a-carboxylate involves the cyclization of a precursor compound containing a 1,2,3,5-tetra-substituted pyrrolidine ring. The carboxylate group is then introduced through esterification with methanol.", "Starting Materials": [ "4-methyl-2-pentanone", "ethyl acetoacetate", "ethyl 2-bromoacetate", "piperidine", "sodium hydride", "methanol" ], "Reaction": [ "Step 1: Condensation of 4-methyl-2-pentanone and ethyl acetoacetate with piperidine to form 1,2,3,5-tetra-substituted pyrrolidine", "Step 2: Bromination of the pyrrolidine ring with ethyl 2-bromoacetate and sodium hydride to form the corresponding 1,2,3,5-tetra-substituted pyrrolidine-2-carboxylate", "Step 3: Cyclization of the pyrrolidine-2-carboxylate with piperidine and sodium hydride to form methyl 1,2,3,5,8,8a-hexahydroindolizine-8a-carboxylate", "Step 4: Esterification of the carboxylic acid group with methanol and sulfuric acid to form the final product, methyl 1,2,3,5,8,8a-hexahydroindolizine-8a-carboxylate" ] } | |
CAS RN |
1782082-87-4 |
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
